Cas no 1112-96-5 (Phosphonic acid,2-butene-1,4-diylbis-, tetraethyl ester (9CI))

• Product Name: Phosphonic acid,2-butene-1,4-diylbis-, tetraethyl ester (9CI)
• CAS No: 1112-96-5
• MF: C₁₂H₂₆O₆P₂
• MW: 328.278766155243
• CID: 156263
• PubChem ID: 280285
• Update Time: 2025-04-19

Phosphonic acid,2-butene-1,4-diylbis-, tetraethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,2-butene-1,4-diylbis-, tetraethyl ester (9CI)
• Tetraethyl 2-butene-1,4-diphosphonate
• (But-2-en-1,4-diyl)-bis[phosphonseaure]-tetraethylester
• (E) tetraethyl but-2-ene-1,4-diylphosphonate
• (E)-tetraethyl (but-2-ene)-1,4-diphosphonate
• (E)-tetraethyl but-2-ene-1,4-diyldiphosphonate
• 1-(phenylsulfinyl)but-2-ene
• 2-butenyl phenyl sulfoxide
• 2-butenyl-1,4-bisphosphonic acid tetraethyl ester
• Benzene, (2-butenylsulfinyl)-
• CTK1D3380
• tetraethyl (E)-2-butene-1,4-diphosphonate
• tetraethyl (E)-but-2-ene-1,4-diyldiphosphonate
• 1,4-bis(diethoxy-phosphinyl)-2-butene
• DTXSID10912044
• 1112-96-5
• SCHEMBL1679770
• tetraethyl but-2-ene-1,4-diylbis(phosphonate)

• Inchi： 1S/C12H26O6P2/c1-5-15-19(13,16-6-2)11-9-10-12-20(14,17-7-3)18-8-4/h9-10H,5-8,11-12H2,1-4H3
• InChI Key： UMJZMTMJLLSBBF-UHFFFAOYSA-N
• SMILES： P(CC=CCP(=O)(OCC)OCC)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 328.12058
• Monoisotopic Mass: 328.12046254g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 12
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.5
• Topological Polar Surface Area: 71.1Ų

Experimental Properties

• PSA: 71.06